3-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid
Overview
Description
“3-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid” is a chemical compound with the CAS Number: 1249606-57-2 . It has a molecular weight of 194.23 . The physical form of this compound is a powder .
Physical And Chemical Properties Analysis
“3-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid” is a powder that is stored at room temperature . Its molecular weight is 194.23 .Scientific Research Applications
Agrochemical Synthesis
This compound can be used to prepare difluoromethylpyrazole carboxamide compounds, which act as succinate dehydrogenase inhibitor (SDHI) fungicides . These are highly effective fungicides with activity against a broad range of plant pathogenic fungi and are used in various cultivated plants such as cotton, vegetables, barley, corn, rice, soybeans, wheat, and for fungal prevention in seeds. This is a key area of development for many agrochemical companies .
Pharmaceutical Intermediates
It serves as an intermediate in pharmaceuticals. For instance, it can be used to prepare 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid 2-hydroxyethyl ester (Ⅳ) .
Antifungal Activity
A series of novel amides derived from 3-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid have been synthesized and tested against seven phytopathogenic fungi through an in vitro mycelia growth inhibition assay, showing moderate to excellent activities .
Medicinal Chemistry
Pyrazoles, including derivatives like our compound of interest, have a wide range of applications in medicinal chemistry due to their therapeutic potential .
Drug Discovery
These compounds are also significant in drug discovery for their biological activities and potential as drug candidates .
Coordination Chemistry
Pyrazole derivatives play a role in coordination chemistry, where they can act as ligands to form complexes with various metals .
Organometallic Chemistry
In organometallic chemistry, these compounds can be involved in creating organometallic complexes with potential applications in catalysis and materials science .
Synthesis Methods Development
Research has been conducted to develop swift and effective methods for synthesizing pyrazoles from (hetero)arenes and carboxylic acids, which could include our compound as a starting material or intermediate .
Safety and Hazards
The safety information for “3-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid” indicates that it is associated with certain hazards. The compound has been assigned the GHS05 and GHS07 pictograms, and the signal word “Danger” is used to indicate its hazards . Specific hazard statements include H315, H318, and H335 .
Mechanism of Action
Target of Action
Similar compounds such as 3-(difluoromethyl)-1-methyl-1h-pyrazole-4-carboxylic acid are known to inhibitsuccinate dehydrogenase (SDH) . SDH is a key enzyme in the mitochondrial respiratory chain and plays a crucial role in energy production .
Mode of Action
Based on the action of similar compounds, it can be inferred that it might interact with its target, sdh, leading to the inhibition of this enzyme . This inhibition could disrupt the normal functioning of the mitochondrial respiratory chain.
Biochemical Pathways
The inhibition of SDH by 3-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid would affect the tricarboxylic acid (TCA) cycle or Krebs cycle, a crucial biochemical pathway involved in energy production . The downstream effects of this disruption could include a decrease in ATP production and an increase in reactive oxygen species, potentially leading to cell death .
Result of Action
Based on the known effects of sdh inhibition, it can be inferred that the compound might lead to cell death due to disrupted energy production and increased oxidative stress .
properties
IUPAC Name |
3-cyclopentyl-1-methylpyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-12-6-8(10(13)14)9(11-12)7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFJJTMAWFVZDQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2CCCC2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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